2-Methyl-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine

• CAS No.: 62100-66-7
• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 2-methyl-3,4-dihydro-1H-benzo[g]isoquinolin-5-amine
• InChI: InChI=1S/C14H16N2/c1-16-7-6-13-11(9-16)8-10-4-2-3-5-12(10)14(13)15/h2-5,8H,6-7,9,15H2,1H3
• InChI Key: QUBFTQACXYGDOH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C3=CC=CC=C3C=C2C1)N

Description

2-Methyl-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 50.0 g of 5-amino-1,2,3,4-tetrahydrobenzo[g]isoquinolin-2-ylcarboxylic acid ethyl ester (see Example 4a-c for production) in 1.2 litres of anhydrous tetrahydrofuran is added dropwise at temperatures of between 15° - 30° to a suspension of 23.0 g of lithium aluminium hydride in 500 ml of anhydrous tetrahydrofuran while cooling. The reaction mixture is stirred for 5 hours at the boiling temperature, is cooled to 0° and is decomposed by the dropwise addition of 90 ml of a saturated sodium sulphate solution at 0° - 5°. The precipitated inorganic product is filtered off, is washed with tetrahydrofuran and concentrated by evaporation. The title compound crystallizes from the evaporation residue with the addition of ethanol and is again recrystallized from ethanol. M.Pt.: 97° - 99°.